Cas no 183275-87-8 (benzyl[(oxolan-2-yl)methyl]amine)

• Product Name: benzyl[(oxolan-2-yl)methyl]amine
• CAS No: 183275-87-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 114035
• PubChem ID: 3150961
• Update Time: 2025-06-13

benzyl[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-(tetrahydrofuran-2-yl)methanamine
• 2-Furanmethanamine,tetrahydro-N-(phenylmethyl)-
• Benzyl-(tetrahydro-furan-2-ylmethyl)-amine
• N-benzyl(tetrahydrofuran-2-yl)methanamine
• N-benzyl-1-(oxolan-2-yl)methanamine
• phenyl-N-(tetrahydrofuran-2-ylmethyl)methanamine
• 1-phenyl-N-(tetrahydrofuran-2-ylmethyl)methanamine
• 1-phenyl-N-(tetrahydrofuran-2-ylmethyl)methanamine(SALTDATA: HCl)
• AKOS B023159
• ART-CHEM-BB B023159
• CHEMBRDG-BB 6605871
• SPECS AG-390
• TIMTEC-BB SBB007201
• 1-phenyl-N-(tetrahydrofuran-2-ylmethyl)methanamine 1HCl
• SPECS AG-390/25100008
• benzyl[(oxolan-2-yl)methyl]amine
• benzyl(oxolan-2-ylmethyl)amine
• CS-0216616
• 2-Furanmethanamine, tetrahydro-N-(phenylmethyl)-
• IDI1_011072
• AKOS000243393
• A812758
• IFLab1_005669
• DTXSID90389937
• FT-0643756
• AG-390/25100008
• EN300-52573
• Oprea1_456023
• Benzyl-(tetrahydro-furan-2-ylmethyl)amine
• 183275-87-8
• AM807351
• AKOS016042081
• Z57326938
• AB01186816-04
• BENZYL-(TETRAHYDROFURAN-2-YL-METHYL)AMINE
• NCGC00332475-01
• DB-044487
• G28873
• STK123738

• MDL： MFCD03001392
• Inchi： 1S/C12H17NO/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： HKJDMUFGBWLGAV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.023
• Boiling Point: 294.1°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.527
• PSA: 21.26
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

benzyl[(oxolan-2-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl[(oxolan-2-yl)methyl]amine

Professional Introduction to Benzyl[(oxolan-2-yl)methyl]amine (CAS No. 183275-87-8)

Benzyl[(oxolan-2-yl)methyl]amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 183275-87-8, features a unique structural framework that combines a benzyl group with an oxolane ring substituted at the 2-position by a methylamine moiety. The intricate architecture of this molecule positions it as a promising candidate for further exploration in drug discovery and synthetic chemistry.

The benzyl[(oxolan-2-yl)methyl]amine structure exhibits potential biological activity due to its ability to interact with various biological targets. The presence of the benzyl group, known for its stability and ease of functionalization, alongside the oxolane ring—a cyclic ether with notable flexibility—creates a scaffold that can be modified to enhance pharmacological properties. This dual functionality makes the compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of such compounds. Studies have indicated that the oxolan-2-yl moiety may contribute to favorable solubility and metabolic stability, which are critical factors in drug development. Furthermore, the amine substituent offers opportunities for hydrogen bonding interactions, which could enhance binding affinity to biological receptors.

In the context of modern drug design, the benzyl[(oxolan-2-yl)methyl]amine molecule aligns with trends toward polypharmacophores—compounds capable of interacting with multiple targets simultaneously. This approach has shown promise in addressing complex diseases that involve multiple pathological pathways. Preliminary virtual screening studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in inflammatory responses and metabolic disorders.

The synthesis of benzyl[(oxolan-2-yl)methyl]amine presents an intriguing challenge due to the need for precise regioselectivity in forming the oxolane ring and introducing the appropriate substituents. Advances in catalytic methods, such as transition-metal-catalyzed reactions, have streamlined access to such heterocyclic structures. These methodologies not only improve yield but also allow for greater control over stereochemistry, which is essential for optimizing biological activity.

From a biochemical perspective, the methylamine component of this compound may serve as a ligand for metal ions, which are integral to numerous enzymatic processes. This property could be exploited in designing metalloproteinase inhibitors or other targeted therapies. Additionally, the benzyl group’s ability to undergo selective modifications—such as halogenation or alkylation—provides a versatile platform for generating libraries of analogs for high-throughput screening.

The growing interest in green chemistry has also influenced the synthesis of benzyl[(oxolan-2-yl)methyl]amine. Researchers are increasingly adopting solvent-free conditions and biocatalytic approaches to minimize environmental impact while maintaining high efficiency. Such sustainable practices not only align with regulatory expectations but also enhance cost-effectiveness in large-scale production.

Explorations into the derivatives of 183275-87-8 have revealed compounds with enhanced bioavailability and reduced toxicity profiles. For instance, modifications to the oxolane ring can alter electronic properties, influencing how the molecule binds to biological targets. These structural refinements underscore the importance of iterative design in optimizing lead compounds for clinical development.

The role of benzyl[(oxolan-2-yl)methyl]amine in interdisciplinary research is becoming increasingly prominent. Its structural features make it relevant to fields ranging from organic synthesis to computational biology. Collaborative efforts between chemists and bioinformaticians are now common when evaluating such molecules, leveraging machine learning algorithms to predict potential therapeutic applications.

As regulatory landscapes evolve, ensuring compliance with Good Manufacturing Practices (GMP) remains a priority when handling compounds like 183275-87-8. Manufacturers must adhere to stringent quality control measures to guarantee consistency and safety throughout production processes. This includes rigorous purification protocols and analytical validation techniques.

The future prospects for benzyl[(oxolan-2-yl)methyl]amine appear promising, with ongoing research focusing on expanding its utility in drug development pipelines. Innovations in synthetic methodologies continue to unlock new possibilities for functionalizing this scaffold, paving the way for next-generation therapeutics targeting unmet medical needs.